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Compound of Interest

Compound Name: F594-1001

Cat. No.: B12364929

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It
is not a substitute for a comprehensive Safety Data Sheet (SDS) and institutional safety
protocols. Users should always consult the official SDS and adhere to all applicable safety
regulations in their jurisdiction.

Safety and Handling Guidelines

F594-1001, identified by CAS number 1215326-44-5, is a potent and highly selective inhibitor
of SARS-CoV-2 Macl-ADP-ribose.[1] As with any biologically active small molecule, proper
safety precautions are paramount to ensure the well-being of laboratory personnel and the
integrity of experimental outcomes. The following guidelines are based on available safety data
and best practices for handling potent research chemicals.

Hazard Identification

Based on available safety information, F594-1001 is classified with the following hazards:
e H302: Harmful if swallowed.
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following table outlines the recommended
personal protective equipment when handling F594-1001.

Area of Protection Recommended Equipment Specifications

Must conform to EN 166 (EU)

Eye/Face Protection Safety Goggles/Face Shield
or NIOSH (US) standards.

Nitrile or other resistant gloves
Hand Protection Chemical-impermeable gloves  are recommended. Inspect

gloves for integrity before use.

] Laboratory Coat/Protective )
Body Protection Suit To prevent skin contact.
ui

Use in a well-ventilated area. If
) ) ) dust or aerosols are
Respiratory Protection Respirator
generated, a NIOSH-approved

respirator is necessary.

Handling and Storage

Proper handling and storage are crucial to maintain the stability of the compound and prevent
accidental exposure.

Procedure Guideline

- Handle in a well-ventilated area, preferably in a

chemical fume hood.- Avoid formation of dust

Handling ) ) )
and aerosols.- Avoid contact with skin, eyes,
and clothing.- Use non-sparking tools.
- Store in a tightly closed container.- Keep in a
Storage dry, cool, and well-ventilated place.- Store away

from incompatible materials.
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route

First Aid Procedure

Rinse mouth with water. Do NOT induce

Ingestion N _ _ _ _
vomiting. Seek immediate medical attention.
Move the person to fresh air. If breathing is

Inhalation difficult, provide artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.

Disposal

Dispose of F594-1001 and its containers in accordance with local, regional, and national

regulations. Do not allow the chemical to enter drains or the environment.

Quantitative Data: In Vitro Inhibitory Activity

F594-1001 has been characterized as a potent inhibitor of the SARS-CoV-2 Macl protein's
ability to bind ADP-ribose. Its inhibitory activity has been quantified using several in vitro
assays, with the half-maximal inhibitory concentration (IC50) values summarized below.
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Assay Type Target IC50 (M)
AlphaScreen (AS) SARS-CoV-2 Macl 8.5
Fluorescence Polarization (FP) SARS-CoV-2 Macl 68
Forster Resonance Energy SARS.CoV-2 Macl 45

Transfer (FRET)

Experimental Protocols

The following sections detail the methodologies for the key experiments used to characterize

the inhibitory activity of F594-1001.

Time-Resolved Forster Resonance Energy Transfer (TR-

FRET) Assay

This assay measures the displacement of a biotinylated ADP-ribosylated (ADPr) peptide from

the HIS-tagged SARS-CoV-2 Macl protein by an inhibitor. The proximity of the peptide and

protein is detected using a Streptavidin-Europium Cryptate donor and an anti-HIS-XL665

acceptor pair. Inhibition of this interaction results in a decrease in the FRET signal.

Materials:

HIS-tagged SARS-CoV-2 Macl protein

 Biotinylated-ADPr peptide

o Streptavidin-Europium (Eu) Cryptate

e Anti-HIS-XL665

e Assay Buffer (e.g., HEPES pH 7.0)

e F594-1001 (or other test compounds)

o 384-well assay plates
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Procedure:

Prepare serial dilutions of F594-1001 in the desired concentration range.
o Dispense the diluted compounds into the 384-well assay plates.

e Add the HIS-tagged SARS-CoV-2 Mac1 protein to the wells containing the test compounds
and incubate.

e Add the biotinylated-ADPr peptide to the wells.
e Add a pre-mixed solution of Streptavidin-Eu Cryptate and anti-HIS-XL665.
e Incubate the plate at room temperature to allow the binding reaction to reach equilibrium.

o Measure the TR-FRET signal using a plate reader with an excitation wavelength of 325 nm
and emission wavelengths of 625 nm (donor) and 665 nm (acceptor).

o Calculate the ratio of acceptor to donor fluorescence and plot the results against the inhibitor
concentration to determine the IC50 value.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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